Cas no 168141-96-6 (2-oxabicyclo4.1.0heptane-7-carboxylic acid)

2-oxabicyclo4.1.0heptane-7-carboxylic acid structure
168141-96-6 structure
Product Name:2-oxabicyclo4.1.0heptane-7-carboxylic acid
CAS No:168141-96-6
MF:C7H10O3
MW:142.152502536774
CID:1019381
PubChem ID:12666677
Update Time:2024-12-09

2-oxabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[4.1.0]heptane-7-carboxylicacid,methylester,(1alpha,6alpha,7alpha)-(9CI)
    • 2-oxabicyclo[4.1.0]heptane-7-carboxylic acid
    • NE61742
    • Z600584188
    • 2-oxabicyclo[4.1.0]heptane-7-carboxylicacid
    • 101310-86-5
    • SCHEMBL3464541
    • G79010
    • EN300-88796
    • AKOS006222567
    • J-010430
    • 2-oxabicyclo[4.1.0]heptane-7-carboxylic acid, trans
    • 168141-96-6
    • rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid
    • 2-oxabicyclo4.1.0heptane-7-carboxylic acid
    • Inchi: 1S/C7H10O3/c8-7(9)5-4-2-1-3-10-6(4)5/h4-6H,1-3H2,(H,8,9)
    • InChI Key: HSQSGWOCFUFUIH-UHFFFAOYSA-N
    • SMILES: O1CCCC2C(C(=O)O)C12

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 290.7±23.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-oxabicyclo4.1.0heptane-7-carboxylic acid Security Information

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